2-fluoro-N-({4-[(2-methoxyethyl)carbamoyl]phenyl}carbamothioyl)benzamide

• Molecular Formula: C18H18FN3O3S
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 2-fluoro-N-[[4-(2-methoxyethylcarbamoyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C18H18FN3O3S/c1-25-11-10-20-16(23)12-6-8-13(9-7-12)21-18(26)22-17(24)14-4-2-3-5-15(14)19/h2-9H,10-11H2,1H3,(H,20,23)(H2,21,22,24,26)
• InChI Key: LILJMJGDRHRVNT-UHFFFAOYSA-N
• SMILES: COCCNC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2F

Description

2-fluoro-N-({4-[(2-methoxyethyl)carbamoyl]phenyl}carbamothioyl)benzamide, also known as 2F-NPPB, is a chemical compound that has gained significant attention in the scientific research community due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 2-fluoro-N-({4-[(2-methoxyethyl)carbamoyl]phenyl}carbamothioyl)benzamide is believed to involve the inhibition of chloride channels. Specifically, it has been shown to block the Cl- channel pore by binding to a site within the channel. This binding prevents the movement of Cl- ions through the channel, leading to a decrease in cell volume.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are varied and depend on the specific cellular context. In general, however, this compound has been shown to decrease cell volume, inhibit cell migration and proliferation, and affect the activity of ion channels. It has also been implicated in the regulation of insulin secretion and the modulation of the immune response.

Advantages and Limitations for Lab Experiments

One advantage of using 2-fluoro-N-({4-[(2-methoxyethyl)carbamoyl]phenyl}carbamothioyl)benzamide in lab experiments is its specificity for chloride channels. This allows researchers to study the effects of chloride channel inhibition without interfering with other cellular processes. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for the study of 2-fluoro-N-({4-[(2-methoxyethyl)carbamoyl]phenyl}carbamothioyl)benzamide. One area of interest is the role of this compound in the regulation of insulin secretion. Another potential direction is the use of this compound as a therapeutic agent in the treatment of diseases such as cystic fibrosis and cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in a variety of cellular contexts.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific research community due to its unique properties and potential applications. Its specificity for chloride channels makes it a valuable tool for studying the physiological and biochemical effects of chloride channel inhibition. While there are some limitations to its use in lab experiments, there are also many potential future directions for research on this compound.

Synthesis Methods

The synthesis method of 2-fluoro-N-({4-[(2-methoxyethyl)carbamoyl]phenyl}carbamothioyl)benzamide involves the reaction of 2-fluorobenzoic acid with thionyl chloride to form 2-fluorobenzoyl chloride. The resulting compound is then reacted with N-(2-methoxyethyl)-4-aminobenzenesulfonamide and triethylamine to form this compound. The yield of the synthesis method is approximately 70%.

Scientific Research Applications

2-fluoro-N-({4-[(2-methoxyethyl)carbamoyl]phenyl}carbamothioyl)benzamide has been widely used in scientific research as a tool to study the physiological and biochemical effects of chloride channels. It has been shown to inhibit both Ca2+-activated Cl- channels and volume-regulated Cl- channels. This inhibition can lead to a decrease in cell volume, which has been implicated in a variety of cellular processes, including cell migration and proliferation.